Cas no 53602-15-6 (2-Pyridineundecanoic acid, methyl ester)

2-Pyridineundecanoic acid, methyl ester structure
53602-15-6 structure
Product Name:2-Pyridineundecanoic acid, methyl ester
CAS No:53602-15-6
MF:C17H27NO2
MW:277.401785135269
CID:356874
PubChem ID:71365139
Update Time:2025-04-19

2-Pyridineundecanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridineundecanoic acid, methyl ester
    • methyl 11-pyridin-2-ylundecanoate
    • DTXSID20788570
    • 53602-15-6
    • METHYL 11-(PYRIDIN-2-YL)UNDECANOATE
    • Inchi: 1S/C17H27NO2/c1-20-17(19)14-9-7-5-3-2-4-6-8-12-16-13-10-11-15-18-16/h10-11,13,15H,2-9,12,14H2,1H3
    • InChI Key: SLVCTLKPMFHEPE-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCCCCC1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 277.20431
  • Monoisotopic Mass: 277.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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